Cas no 2229577-53-9 (2,4-dimethoxy-1-(2-methylbut-3-yn-2-yl)benzene)

• Product Name: 2,4-dimethoxy-1-(2-methylbut-3-yn-2-yl)benzene
• CAS No: 2229577-53-9
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 6197820
• PubChem ID: 87616788
• Update Time: 2025-11-07

2,4-dimethoxy-1-(2-methylbut-3-yn-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethoxy-1-(2-methylbut-3-yn-2-yl)benzene
• 2229577-53-9
• SCHEMBL4069802
• EN300-1819232

• Inchi： 1S/C13H16O2/c1-6-13(2,3)11-8-7-10(14-4)9-12(11)15-5/h1,7-9H,2-5H3
• InChI Key： KYSUGHGDOPLOPH-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C(C#C)(C)C)OC

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2,4-dimethoxy-1-(2-methylbut-3-yn-2-yl)benzene

Comprehensive Overview of CAS No. 2229577-53-9: 2,4-Dimethoxy-1-(2-Methylbut-3-yn-2-yl)Benzene

CAS No. 2229577-53-9, systematically named 1

The molecular structure of 1

In recent years, the development of aromatic compounds with alkynyl substituents has garnered significant attention in medicinal chemistry. The unique electronic and steric properties of the

The dimethoxy substitution pattern at the para and ortho positions of the benzene ring plays a critical role in modulating the physicochemical properties of this compound. These methoxy groups (-OCH₃) are known to donate electron density through both inductive and resonance effects, which can influence the reactivity and stability of the molecule. This characteristic is particularly relevant in catalytic processes where electron-rich aromatic systems are preferred substrates for certain transition metal-mediated reactions.

Synthesis methodologies for such compounds typically involve multi-step organic transformations. One approach involves the coupling of a pre-functionalized benzene derivative with a suitable alkyne precursor through Sonogashira cross-coupling reactions. The specific positioning of the methoxy groups requires careful regioselective control during electrophilic aromatic substitution steps. Recent advancements in directed C-H functionalization techniques have provided alternative pathways to access these complex architectures with improved efficiency.

The physical properties of this compound align with those observed in similar substituted aromatic systems. Its melting point and solubility profile would depend on intermolecular interactions influenced by both the electron-donating methoxy groups and the rigid acetylenic framework. Spectroscopic characterization using techniques such as NMR (¹H, ¹³C), IR, and mass spectrometry would be essential for confirming structural integrity and purity.

In materials science applications, compounds containing both methoxy substituents and alkynyl moieties have shown promise as building blocks for supramolecular assemblies. The combination of these functional groups can facilitate non-covalent interactions that are crucial for self-sorting phenomena in solution-phase synthesis. This property is particularly valuable in the development of stimuli-responsive materials where precise control over molecular organization is required.

The environmental impact assessment of such compounds must consider their biodegradability and potential ecological effects. While no specific data exists for this exact structure, general principles suggest that methoxy-containing aromatics may exhibit moderate persistence in aquatic environments depending on their overall hydrophobicity index (log P). Proper waste management protocols should always be followed during laboratory-scale experiments involving these types of chemical entities.

Ongoing research into acetylenic derivatives continues to uncover new applications across various scientific disciplines. In particular, the ability to fine-tune molecular properties through strategic placement of functional groups remains a key focus area for synthetic chemists working at the intersection of organic chemistry and materials science.

The structural versatility offered by this class of compounds makes them attractive candidates for further investigation as potential pharmaceutical intermediates or specialty chemical precursors. Their unique combination of aromaticity and alkyne functionality provides multiple handles for subsequent chemical modification through established click chemistry protocols or other modern synthetic methodologies.

In conclusion, while much remains to be discovered about the full range of properties exhibited by this compound, its structural characteristics suggest it could serve as an important platform molecule for future chemical innovations across multiple application domains including but not limited to pharmaceutical development, advanced materials design, and catalytic system engineering.